7-amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 7-amino-2,2-dimethyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H12N2O2/c1-10(2)9(13)12-7-4-3-6(11)5-8(7)14-10/h3-5H,11H2,1-2H3,(H,12,13)
• InChI Key: UXMAGPQBCODAEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=C(O1)C=C(C=C2)N)C
• Molecular Formula: C10H12N2O2
• DSSTOX Substance ID: DTXSID00546175
• Molecular Weight: 192.21 g/mol
• CAS RN: 105807-83-8

Description

7-amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one (7-ADO) is an organic compound belonging to the oxazinone class of molecules. It is a useful starting material for the synthesis of a variety of biologically active compounds. 7-ADO has been used in the synthesis of several drugs, including anti-inflammatory agents, anti-cancer agents and anti-viral agents. It has also been used in the synthesis of several other compounds such as dyes, pigments and polymers.

Scientific Research Applications

Synthesis and Biological Activity

7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a compound of interest within the broader category of 1,2-oxazines, 1,2-benzoxazines, and related compounds. These compounds can be synthesized through various methods, including the dehydration of 5,6-dihydro-6-hydroxy-4H-1,2-oxazines. The latter are obtained from the cyclization of 3-acyl-1-nitrosopent-1-en-4-ones by heating with urea in boiling methanol or ethanol. Such synthetic pathways highlight the compound's relevance in producing electrophiles for further chemical reactions and its potential as a chiral synthon for the development of bioactive molecules. The reduction of 1,2-oxazines derivatives to produce related compounds further emphasizes its utility in chemical synthesis (Sainsbury, 1991).

Antimicrobial and Antituberculous Activities

Compounds structurally similar to salicylanilides and 3-aryl-2H,4H-benz(e)(1,3)oxazine-2,4-diones, including derivatives of this compound, have demonstrated a range of biological activities. These activities include antibacterial, antituberculous, antimycotic, anthelmintic, molluscocidal, neuroleptic, analgesic, and anti-inflammatory effects. Such compounds can be structurally modified to enhance these biological activities, making them candidates for pharmaceutical applications, particularly as antimicrobial and antituberculous agents (Waisser & Kubicová, 1993).